Cas no 454248-61-4 ((4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione)

(4R)-4-Methyl-1,2,3-oxathiazolidine-2,2-dione is a chiral heterocyclic compound featuring a five-membered ring structure containing oxygen, sulfur, and nitrogen. Its stereospecific (R)-configuration at the 4-position makes it valuable for asymmetric synthesis and chiral auxiliary applications. The oxathiazolidine-2,2-dione core offers reactivity as a cyclic sulfamate, enabling use in nucleophilic substitution or ring-opening reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its rigid scaffold and stereocenter can influence the biological activity of derived molecules. Its stability and well-defined stereochemistry facilitate precise modifications, making it a versatile intermediate for developing enantiomerically pure compounds.

(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione structure

454248-61-4 structure

Product Name:(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione

CAS No:454248-61-4

MF:C₃H₇NO₃S

MW:137.157579660416

CID:4651879

PubChem ID:132606437

Update Time:2025-10-28

(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Oxathiazolidine, 4-methyl-, 2,2-dioxide, (4R)-
- (4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione
- Inchi： 1S/C3H7NO3S/c1-3-2-7-8(5,6)4-3/h3-4H,2H2,1H3/t3-/m1/s1
- InChI Key： TVCSALYWDGDRBY-GSVOUGTGSA-N
- SMILES： O1C[C@@H](C)NS1(=O)=O

(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1654515-0.05g	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95%	0.05g	$282.0	2023-06-04
Enamine	EN300-1654515-0.1g	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95%	0.1g	$420.0	2023-06-04
Enamine	EN300-1654515-0.25g	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95%	0.25g	$601.0	2023-06-04
Enamine	EN300-1654515-0.5g	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95%	0.5g	$947.0	2023-06-04
Enamine	EN300-1654515-1.0g	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95%	1g	$1214.0	2023-06-04
Enamine	EN300-1654515-2.5g	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95%	2.5g	$2379.0	2023-06-04
Enamine	EN300-1654515-5.0g	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95%	5g	$3520.0	2023-06-04
Enamine	EN300-1654515-10.0g	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95%	10g	$5221.0	2023-06-04
Enamine	EN300-1654515-50mg	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95.0%	50mg	$282.0	2023-09-21
Enamine	EN300-1654515-100mg	(4R)-4-methyl-1,2,3-oxathiazolidine-2,2-dione	454248-61-4	95.0%	100mg	$420.0	2023-09-21